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This guide provides a comprehensive technical overview of Ethyl phenanthrene-2-
carboxylate, a key aromatic ester. It is intended for researchers, chemists, and professionals
in drug development and materials science who utilize complex organic molecules. This
document delves into the compound's fundamental properties, synthesis protocols, analytical
characterization, and handling procedures, grounded in established scientific principles and
methodologies.

Section 1: Chemical Identity and Physicochemical
Properties

Ethyl phenanthrene-2-carboxylate is a polycyclic aromatic hydrocarbon (PAH) derivative.
The core structure consists of a phenanthrene nucleus, a system of three fused benzene rings,
with an ethyl ester group attached at the C2 position. This structure imparts significant aromatic
character and influences its reactivity and physical properties.

The phenanthrene core itself is a colorless, crystalline solid.[1][2] As a derivative, Ethyl
phenanthrene-2-carboxylate typically appears as a yellow to white solid. The parent PAH
structure suggests low solubility in water but good solubility in nonpolar organic solvents.[3]
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A summary of its key identifiers and properties is presented below for quick reference.

Property Value Source(s)

IUPAC Name Ethyl phenanthrene-2- N/A
carboxylate

CAS Number 94540-85-9 [4]

Molecular Formula C17H1402 [4]

Molecular Weight 250.29 g/mol [41[5]

Appearance Yellow to white solid

Storage Inert atmosphere, 4 to 8 °C

Section 2: Synthesis and Purification

The synthesis of Ethyl phenanthrene-2-carboxylate is most practically achieved through a
two-step process: first, the synthesis of the precursor, phenanthrene-2-carboxylic acid, followed
by its esterification.

Synthesis of Phenanthrene-2-carboxylic Acid

Phenanthrene-2-carboxylic acid (CAS 40452-20-8) is the direct precursor to the target ester.[6]
[7][8] While several methods exist for constructing the phenanthrene skeleton, such as the
Haworth synthesis or the Bardhan-Sengupta synthesis, a more direct approach often involves
the modification of phenanthrene itself or a suitably substituted precursor.[9][10][11] This
carboxylic acid appears as a white to light yellow solid with a molecular weight of 222.24 g/mol

[7118]

Fischer Esterification

The conversion of phenanthrene-2-carboxylic acid to its ethyl ester is a classic example of the
Fischer esterification reaction.[12][13][14] This acid-catalyzed equilibrium reaction involves
refluxing the carboxylic acid with an excess of ethanol in the presence of a strong acid catalyst,
such as sulfuric acid (Hz2SOa).

Causality of Experimental Choices:
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» Excess Alcohol: Using ethanol as both the reactant and the solvent drives the reaction
equilibrium toward the product side, in accordance with Le Chéatelier's Principle, maximizing
the yield of the ester.[14]

o Acid Catalyst: A strong acid like H2SOa is required to protonate the carbonyl oxygen of the
carboxylic acid. This protonation increases the electrophilicity of the carbonyl carbon, making
it more susceptible to nucleophilic attack by the ethanol molecule.

o Reflux Conditions: Heating the reaction mixture to the boiling point of the solvent (ethanol)
increases the rate of reaction, allowing equilibrium to be reached in a reasonable timeframe
(typically 30-60 minutes).[15]

Synthesis Workflow

Phenanthrene-2-carboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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